Cas no 56375-83-8 (3,4-Dimethylaniline-6-sulfonicacid)

• Product Name: 3,4-Dimethylaniline-6-sulfonicacid
• CAS No: 56375-83-8
• MF: C₈H₁₁NO₃S
• MW: 201.242841005325
• MDL: MFCD00036093
• CID: 56940
• PubChem ID: 91823
• Update Time: 2025-06-14

3,4-Dimethylaniline-6-sulfonicacid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4,5-dimethylbenzenesulfonic acid
• 3,4-DIMETHYLANILINE-6-SULFONIC ACID
• 2-Amino-4,5-dimethylbenzolsulfonsaeure
• 5-Amino-o-xylene-4-sulphonic acid
• 5-Amino-o-xylol-sulfonsaeure-(4)
• AC-362
• EINECS 260-136-3
• 2-Amino-4,5-dimethylbenzenesulfonicacid
• 2-amino-4,5-dimethylbenzene-1-sulfonic acid
• AKOS015889661
• SCHEMBL6938187
• DTXSID40204929
• NS00033512
• AS-62506
• D96062
• 56375-83-8
• W-105524
• CS-0365041
• FT-0640378
• 3,4-Xylidine-6-sulfonic acid
• XROQUIUUGKYCQN-UHFFFAOYSA-N
• DB-052903
• 3,4-Dimethylaniline-6-sulfonicacid

• MDL： MFCD00036093
• Inchi： 1S/C8H11NO3S/c1-5-3-7(9)8(4-6(5)2)13(10,11)12/h3-4H,9H2,1-2H3,(H,10,11,12)
• InChI Key： XROQUIUUGKYCQN-UHFFFAOYSA-N
• SMILES： S(C1=CC(C)=C(C)C=C1N)(=O)(=O)O

Computed Properties

• Exact Mass: 201.04600
• Monoisotopic Mass: 201.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 80.4

Experimental Properties

• Color/Form: White to yellowish powder
• Density: 1.368
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.595
• PSA: 88.77000
• LogP: 2.79430

3,4-Dimethylaniline-6-sulfonicacid Security Information

• Hazardous Material transportation number：2811
• WGK Germany：3
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• Storage Condition：Sealed in dry,2-8°C
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives p-Methylbenzenesulfonates

Additional information on 3,4-Dimethylaniline-6-sulfonicacid

Recent Advances in the Application of 3,4-Dimethylaniline-6-sulfonicacid (CAS: 56375-83-8) in Chemical Biology and Pharmaceutical Research

3,4-Dimethylaniline-6-sulfonicacid (CAS: 56375-83-8) is a sulfonated aromatic amine derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique sulfonic acid functional group, serves as a crucial intermediate in the synthesis of dyes, pharmaceuticals, and advanced materials. Recent studies have explored its potential in drug development, particularly in the design of enzyme inhibitors and fluorescent probes, owing to its favorable physicochemical properties and reactivity.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 3,4-Dimethylaniline-6-sulfonicacid in the development of novel tyrosine kinase inhibitors. Researchers utilized this compound as a scaffold to design small molecules that selectively target aberrant signaling pathways in cancer cells. The study demonstrated that derivatives of 3,4-Dimethylaniline-6-sulfonicacid exhibited potent inhibitory activity against EGFR (epidermal growth factor receptor) with IC50 values in the nanomolar range, suggesting its potential as a lead compound for anticancer drug discovery.

In addition to its pharmaceutical applications, 3,4-Dimethylaniline-6-sulfonicacid has been investigated for its utility in chemical biology. A recent report in ACS Chemical Biology described its use as a fluorescent labeling agent for proteins and peptides. The sulfonic acid moiety enhances water solubility, while the aromatic ring system provides a stable fluorophore. This dual functionality makes it an attractive candidate for bioimaging and diagnostic applications, particularly in live-cell imaging studies where low toxicity and high stability are critical.

Another emerging area of research involves the incorporation of 3,4-Dimethylaniline-6-sulfonicacid into polymeric materials for drug delivery systems. A 2024 study in Biomaterials Science explored its use in the synthesis of pH-responsive hydrogels. These hydrogels demonstrated controlled release of therapeutic agents under physiological conditions, with the sulfonic acid groups playing a key role in modulating the release kinetics. Such advancements underscore the compound's potential in designing next-generation drug delivery platforms.

Despite these promising developments, challenges remain in optimizing the synthesis and scalability of 3,4-Dimethylaniline-6-sulfonicacid derivatives. Recent efforts have focused on green chemistry approaches to improve yield and reduce environmental impact. For instance, a 2023 publication in Green Chemistry reported a solvent-free synthesis method that achieved a 90% yield, significantly higher than traditional methods. These innovations are expected to facilitate broader adoption of this compound in industrial and research settings.

In conclusion, 3,4-Dimethylaniline-6-sulfonicacid (CAS: 56375-83-8) continues to be a valuable building block in chemical biology and pharmaceutical research. Its diverse applications—from drug design to bioimaging and materials science—highlight its versatility and potential for future breakthroughs. Ongoing research aims to further elucidate its mechanistic roles and expand its utility in addressing unmet medical needs.